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For Researchers, Scientists, and Drug Development Professionals

Pifithrin-a (PFTa) has emerged as a significant small molecule inhibitor of the p53 tumor
suppressor protein, playing a crucial role in research focused on cancer therapy,
neuroprotection, and cellular stress responses. This technical guide provides an in-depth
exploration of the chemical structure and synthesis of Pifithrin-a, offering valuable insights for
professionals in the field of drug discovery and development.

Chemical Structure and Properties

Pifithrin-a, a benzothiazole derivative, possesses a well-defined chemical architecture that
dictates its biological activity. Its systematic IUPAC name is 2-(2-imino-4,5,6,7-tetrahydro-1,3-
benzothiazol-3-yl)-1-(4-methylphenyl)ethanone hydrobromide.[1][2][3] The molecule is typically
available as a hydrobromide salt, which enhances its solubility and stability for experimental
use.

The core structure features a tetrahydrobenzothiazole ring system linked to a substituted
acetophenone moiety. This unique arrangement is critical for its interaction with and inhibition
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of the p53 protein.

Property

Value

Reference

Molecular Formula

C16H18N20S - HBr

[1112][41[5]

Molecular Weight 367.3 g/mol [L12]14151161718]
CAS Number 63208-82-2 [LI21031[415106]7118]
Appearance Off-white powder [8]
Melting Point 192.1-192.5 °C [6][8]
B Soluble in DMSO (up to 20
Solubility [6][8]
mg/mL)
CC1=CC=C(C=C1)C(=0)CN2
SMILES [3][6]

C3=C(CCCC3)SC2=N.[Br-]

Synthesis of Pifithrin-a

The synthesis of Pifithrin-a is a multi-step process that involves the formation of the key

tetrahydrobenzothiazole ring and its subsequent alkylation. While specific proprietary

methodologies may vary, the general synthetic approach is well-established in the scientific

literature.

General Synthetic Pathway

The synthesis typically commences with the reaction of cyclohexanone with cyanamide in the

presence of sulfur, leading to the formation of 2-amino-4,5,6,7-tetrahydrobenzothiazole. This

intermediate is then N-alkylated with 2-bromo-1-(4-methylphenyl)ethanone to yield the final

product, Pifithrin-a.
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Caption: General synthetic pathway for Pifithrin-a.

Key Experimental Protocols

Step 1: Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzothiazole

A mixture of cyclohexanone, cyanamide, and elemental sulfur is heated in a suitable solvent,
such as ethanol or isopropanol, in the presence of a base catalyst like morpholine. The reaction
mixture is typically refluxed for several hours. After cooling, the product crystallizes and can be
isolated by filtration, washed, and dried.

Step 2: Synthesis of Pifithrin-a

The intermediate, 2-amino-4,5,6,7-tetrahydrobenzothiazole, is dissolved in a polar aprotic
solvent like acetone or acetonitrile. To this solution, 2-bromo-1-(4-methylphenyl)ethanone is
added, and the mixture is heated to reflux. The reaction progress can be monitored by thin-
layer chromatography. Upon completion, the reaction mixture is cooled, and the precipitated
Pifithrin-a hydrobromide is collected by filtration, washed with a cold solvent, and dried under

vacuum.

Pifithrin-a Signaling Pathway Inhibition

Pifithrin-a is renowned for its ability to inhibit the transcriptional activity of p53. Under cellular
stress conditions, such as DNA damage, p53 is activated and induces the transcription of
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genes involved in apoptosis, cell cycle arrest, and DNA repair. Pifithrin-a intervenes in this
pathway, preventing p53 from binding to the promoter regions of its target genes.
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Caption: Pifithrin-a inhibits p53-mediated transcription.

Conclusion
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This technical guide provides a foundational understanding of the chemical structure and
synthesis of Pifithrin-a. The detailed information on its properties, synthetic route, and
mechanism of action is intended to support researchers and drug development professionals in
their endeavors to utilize this potent p53 inhibitor for therapeutic innovation. The provided
experimental outlines offer a starting point for laboratory synthesis, while the pathway diagram
illustrates its critical role in modulating cellular responses to stress. As research continues to
uncover the full potential of Pifithrin-a, a thorough comprehension of its chemical and synthetic
aspects remains paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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